Methyl Chloroacetate

• CAS No.: 96-34-4
• Product Name: Methyl Chloroacetate
• Molecular Formula: C3H5ClO2
• Molecular Weight: 108.52 g/mol
• IUPAC Name: methyl 2-chloroacetate
• Standard InChI: InChI=1S/C3H5ClO2/c1-6-3(5)2-4/h2H2,1H3
• Standard InChIKey: QABLOFMHHSOFRJ-UHFFFAOYSA-N
• SMILES: COC(=O)CCl
• Canonical SMILES: COC(=O)CCl
• Boiling Point: 266 °F at 760 mm Hg (USCG, 1999); 129.5 °C; 130 °C
• Colorform: Liquid; Colorless liquid
• Density: 1.2337 at 68 °F (USCG, 1999); 1.236 g/cu cm at 20 °C; 1.2 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.02
• Flash Point: 125 °F (USCG, 1999); 135 °F (57 °C) (open cup); 57 °C o.c.
• Melting Point: -26 °F (USCG, 1999); -32.1 °C; -32.3 °C
• Physical Description: Methyl chloroacetate appears as a crystalline solid or a solid dissolved in a liquid. Insoluble in water and denser than water. Contact may slightly irritate skin, eyes and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Methyl chloroacetate appears as a crystalline solid or a solid dissolved in a liquid. Insoluble in water and denser than water. Contact may slightly irritate skin, eyes and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.
• Shelf Life: Stable under recommended storage conditions.; Decomposes when dissolved in water /SRP: giving monochloroacetic acid and methanol/
• Solubility: 0.42 M; In water, 4.6X10+4 mg/L at 20 °C; In water, 5.2 g/100 mL at 19.8 °C (5.2X10+4 mg/L); Miscible with alcohol, ether; Very soluble in acetone, benzene, ethyl ether, ethanol; Miscible with oxygenated solvents; Solubility in water, g/100ml at 19.8 °C: 5.2
• Synonyms: 2-Chloroacetic Acid Methyl Ester; _x000B_Chloroacetic Acid Methyl Ester; Methyl 2-Chloroacetate; Methyl Chloroacetate; Methyl Monochloracetate; Methyl Monochloroacetate; Methyl α-Chloroacetate; Monochloroacetic Acid Methyl Ester; NSC 2635
• Vapor Density: 1.24 (Air = 1); Relative vapor density (air = 1): 3.7
• Vapor Pressure: 16.54 mm Hg (USCG, 1999); 7.63 mmHg; 7.63 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 650
• PubChem Compound: 7295
• Last Modified: Nov 12 2021